(2S,3s)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5h)-one

• CAS No.: 42399-49-5
• Product Name: (2S,3s)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5h)-one
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one
• Standard InChI: InChI=1S/C16H15NO3S/c1-20-11-8-6-10(7-9-11)15-14(18)16(19)17-12-4-2-3-5-13(12)21-15/h2-9,14-15,18H,1H3,(H,17,19)/t14-,15+/m1/s1
• Standard InChIKey: LHBHZALHFIQJGJ-CABCVRRESA-N
• Isomeric SMILES: COC1=CC=C(C=C1)[C@H]2[C@H](C(=O)NC3=CC=CC=C3S2)O
• SMILES: COC1=CC=C(C=C1)C2C(C(=O)NC3=CC=CC=C3S2)O
• Canonical SMILES: COC1=CC=C(C=C1)C2C(C(=O)NC3=CC=CC=C3S2)O
• Appearance: Off-White Solid
• Melting Point: 202-203˚C
• Description: A key intermediate for Diltiazem.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 6.2 [ug/mL]
• Synonyms: (2S,3S)-2,3-Dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one; (2S-cis)-2,3-Dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
• PubChem Compound: 2733673
• Last Modified: Nov 11 2021